molecular formula C23H15ClN2O2S B302632 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

Cat. No. B302632
M. Wt: 418.9 g/mol
InChI Key: JURDEIMJWCQWOP-BKUYFWCQSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazolo-benzimidazole derivative that has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it has been suggested that the compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and proteins involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit anti-microbial activity. This compound has also been found to have neuroprotective effects and may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its potential to target multiple diseases and disorders. It has also shown high potency and selectivity in various studies. However, one of the limitations of using this compound is its limited water solubility, which may affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for the research and development of 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. These include:
1. Further studies on the mechanism of action of this compound to better understand its potential applications in various fields.
2. Investigation of the compound's potential use in the treatment of other diseases and disorders, such as diabetes and cardiovascular diseases.
3. Development of more water-soluble derivatives of this compound to improve its bioavailability and efficacy in certain applications.
4. Exploration of the compound's potential use in combination with other drugs or therapies to enhance its therapeutic effects.
5. Investigation of the compound's potential use in the development of new diagnostic tools or imaging agents.
In conclusion, 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a promising compound that has shown potential applications in various scientific research areas. Its anti-inflammatory, anti-cancer, and anti-microbial properties, as well as its neuroprotective effects, make it a valuable candidate for further investigation and development. With continued research and development, this compound may have significant implications for the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the reaction of 4-chlorobenzyl bromide with 2-aminobenzimidazole to form 2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. The reaction is catalyzed by potassium carbonate in N,N-dimethylformamide (DMF) at a temperature of 80°C.

Scientific Research Applications

2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has shown potential applications in various scientific research areas. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

properties

Product Name

2-{3-[(4-chlorobenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

Molecular Formula

C23H15ClN2O2S

Molecular Weight

418.9 g/mol

IUPAC Name

(2Z)-2-[[3-[(4-chlorophenyl)methoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one

InChI

InChI=1S/C23H15ClN2O2S/c24-17-10-8-15(9-11-17)14-28-18-5-3-4-16(12-18)13-21-22(27)26-20-7-2-1-6-19(20)25-23(26)29-21/h1-13H,14H2/b21-13-

InChI Key

JURDEIMJWCQWOP-BKUYFWCQSA-N

Isomeric SMILES

C1=CC=C2C(=C1)N=C3N2C(=O)/C(=C/C4=CC(=CC=C4)OCC5=CC=C(C=C5)Cl)/S3

SMILES

C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC(=CC=C4)OCC5=CC=C(C=C5)Cl)S3

Canonical SMILES

C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC(=CC=C4)OCC5=CC=C(C=C5)Cl)S3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.